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Compound of Interest

Compound Name: 3-Nitropyrazolo[1,5-a]pyrimidine

Cat. No.: B1298430 Get Quote

For immediate release to researchers, scientists, and drug development professionals, this

document provides crucial operational and disposal plans for 3-Nitropyrazolo[1,5-
a]pyrimidine, ensuring laboratory safety and proper chemical handling.

The proper disposal of 3-Nitropyrazolo[1,5-a]pyrimidine is critical to maintaining a safe

laboratory environment and adhering to regulatory compliance. This guide outlines the

necessary procedures for its safe handling and disposal, based on available safety data and

standard practices for hazardous chemical waste.

Key Safety and Hazard Information
While specific toxicity data for 3-Nitropyrazolo[1,5-a]pyrimidine is limited, the available Safety

Data Sheet (SDS) and information on related pyrazolo[1,5-a]pyrimidine compounds indicate

several potential hazards.[1][2] The parent compound, pyrazolo[1,5-a]pyrimidine, is classified

as harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory

irritation.[2] Derivatives can be toxic if swallowed.[3] Therefore, it is imperative to handle 3-
Nitropyrazolo[1,5-a]pyrimidine with the utmost care, utilizing appropriate personal protective

equipment (PPE).
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Property Data Source

Molecular Formula C6H4N4O2 PubChem

GHS Classification (related

compounds)

Acute toxicity, Oral (Category

4), Skin irritation (Category 2),

Eye irritation (Category 2A),

Specific target organ toxicity -

single exposure (Category 3)

[2][4]

Personal Protective Equipment

Tightly fitting safety goggles,

chemical impermeable gloves,

fire/flame resistant and

impervious clothing, full-face

respirator (if exposure limits

are exceeded)

[1]

Storage

Store in a tightly closed

container in a dry, cool, and

well-ventilated place.

[1]

Experimental Protocol for Proper Disposal
This protocol provides a step-by-step guide for the safe disposal of 3-Nitropyrazolo[1,5-
a]pyrimidine waste.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Always handle the compound in a well-ventilated area, preferably within a chemical fume

hood.[1]

Wear appropriate PPE:

Tightly fitting safety goggles with side-shields.[1]

Chemical-resistant gloves (e.g., nitrile).

A lab coat or impervious clothing.[1]
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Use a full-face respirator if there is a risk of generating dust or aerosols, or if exposure

limits are exceeded.[1]

2. Waste Collection:

Collect all waste materials, including contaminated consumables (e.g., weighing paper,

pipette tips, gloves), in a designated and clearly labeled hazardous waste container.

The container must be suitable for solid chemical waste, sealable, and made of a material

compatible with the chemical.

Keep the chemical waste in suitable, closed containers for disposal.[1]

3. Spill Management:

In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[1]

Remove all sources of ignition.[1]

For small spills, carefully sweep up the solid material, avoiding dust formation, and place it

into the designated hazardous waste container.[1]

Use spark-proof tools and explosion-proof equipment if necessary.[1]

Prevent the chemical from entering drains or waterways.[1]

4. Final Disposal:

Dispose of the hazardous waste container through your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Do not mix with other waste streams unless explicitly permitted by your EHS office.

Adhere to all local, state, and federal regulations for hazardous waste disposal.

Disposal Workflow Diagram
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Caption: Disposal workflow for 3-Nitropyrazolo[1,5-a]pyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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